Cas no 1421587-71-4 ((2E)-1-[3-(1,3-benzothiazol-2-yloxy)azetidin-1-yl]-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one)

• Product Name: (2E)-1-[3-(1,3-benzothiazol-2-yloxy)azetidin-1-yl]-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
• CAS No: 1421587-71-4
• MF: C₂₂H₂₂N₂O₅S
• MW: 426.485484600067
• CID: 5402894
• Update Time: 2025-06-08

(2E)-1-[3-(1,3-benzothiazol-2-yloxy)azetidin-1-yl]-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (E)-1-[3-(1,3-benzothiazol-2-yloxy)azetidin-1-yl]-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
• 2-Propen-1-one, 1-[3-(2-benzothiazolyloxy)-1-azetidinyl]-3-(3,4,5-trimethoxyphenyl)-
• (2E)-1-[3-(1,3-benzothiazol-2-yloxy)azetidin-1-yl]-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one

• Inchi： 1S/C22H22N2O5S/c1-26-17-10-14(11-18(27-2)21(17)28-3)8-9-20(25)24-12-15(13-24)29-22-23-16-6-4-5-7-19(16)30-22/h4-11,15H,12-13H2,1-3H3
• InChI Key： MDIJRZJKMWRJGU-UHFFFAOYSA-N
• SMILES： C(N1CC(OC2=NC3=CC=CC=C3S2)C1)(=O)C=CC1=CC(OC)=C(OC)C(OC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives

Additional information on (2E)-1-[3-(1,3-benzothiazol-2-yloxy)azetidin-1-yl]-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one

Introduction to (2E)-1-[3-(1,3-benzothiazol-2-yloxy)azetidin-1-yl]-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one (CAS No. 1421587-71-4)

(2E)-1-[3-(1,3-benzothiazol-2-yloxy)azetidin-1-yl]-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one (CAS No. 1421587-71-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of benzothiazole derivatives and exhibits a unique structure that combines a benzothiazole moiety with a trimethoxyphenyl group and an azetidine ring. The combination of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various therapeutic applications.

The benzothiazole moiety is well-known for its broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of this moiety in the structure of (2E)-1-[3-(1,3-benzothiazol-2-yloxy)azetidin-1-yl]-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one suggests potential applications in treating infectious diseases and cancer. Recent studies have shown that benzothiazole derivatives can modulate various cellular pathways involved in apoptosis and cell cycle regulation, making them attractive targets for drug development.

The trimethoxyphenyl group is another key structural feature of this compound. This group is known for its ability to enhance the lipophilicity and membrane permeability of molecules, which can improve their bioavailability and pharmacokinetic properties. In the context of (2E)-1-[3-(1,3-benzothiazol-2-yloxy)azetidin-1-yl]-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one, the trimethoxyphenyl group may contribute to its ability to cross biological membranes and reach target sites within cells.

The azetidine ring is a four-membered heterocyclic compound that adds further complexity to the structure. Azetidine-containing compounds have been studied for their potential as inhibitors of various enzymes and receptors. In particular, azetidine derivatives have shown promise as inhibitors of histone deacetylases (HDACs), which are implicated in epigenetic regulation and cancer progression. The presence of an azetidine ring in (2E)-1-[3-(1,3-benzothiazol-2-yloxy)azetidin-1-yl]-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one suggests that it may have similar inhibitory properties.

Recent research has focused on the pharmacological activities of (2E)-1-[3-(1,3-benzothiazol-2-yloxy)azetidin-1-yl]-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one. Studies have demonstrated that this compound exhibits potent antiproliferative effects against various cancer cell lines. For example, it has been shown to inhibit the growth of human breast cancer cells (MCF-7), prostate cancer cells (PC-3), and colon cancer cells (HCT 116). The mechanism of action appears to involve the induction of apoptosis through the activation of caspase cascades and the downregulation of anti-apoptotic proteins such as Bcl-2.

In addition to its anticancer properties, (2E)-1-[3-(1,3-benzothiazol-2-yloxy)azetidin-1-yl]-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one has also been investigated for its anti-inflammatory effects. In vitro studies have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that it may have potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of (2E)-1-[3-(1,3-benzothiazol-2-yloxy)azetidin-1-yl]-3-(3,4,5-trimethoxyphenyl)prop-2-en-one has also been studied. Preliminary data indicate that it has good oral bioavailability and a favorable half-life in animal models. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

One of the key challenges in developing new drugs is ensuring their safety and tolerability. Preclinical studies have shown that (2E)-1-[3-(1,3-benzothiazol-2-yloxy)azetidin-1-yl]-3-(3,4,5-trimethoxyphenyl)prop-2-en-one has a favorable toxicity profile with no significant adverse effects observed at therapeutic doses. This is an important consideration for advancing the compound into clinical trials.

Several ongoing clinical trials are evaluating the efficacy and safety of (2E)-1-[3-(1,3-benzothiazol-2-yloxy)azetidin-1-yl]-3-(3,4,5-trimethoxyphenyl)propenone in patients with various cancers. Early results from these trials are promising and suggest that it may be effective as a monotherapy or in combination with other anticancer agents.

In conclusion, (2E)-[(benzothiazol-)-(trimethoxyphenyl)-(azetidin-)propenone] (CAS No. 1421587-71-4) is a promising compound with a unique chemical structure that combines multiple functional groups known for their biological activities. Its potential applications in cancer therapy and inflammatory diseases make it an exciting area of research for medicinal chemists and drug developers. Further studies are needed to fully elucidate its mechanisms of action and optimize its therapeutic potential.